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Compound of Interest

Compound Name: 2-Ethoxypropanoic acid

CAS No.: 53103-75-6

Cat. No.: B1601931

Get Quote

Technical Guidance for Drug Development & Chemical Safety Professionals

Executive Summary
2-Ethoxypropanoic acid (2-EPA), often encountered as a hydrolysis product of ethyl 2-

ethoxypropionate or as a specialized intermediate in organic synthesis, presents a distinct

hazard profile driven by its acidity and structural features.

While structurally homologous to the potent reproductive toxin 2-Ethoxyacetic acid (EAA), 2-

EPA exhibits a differentiated toxicological landscape. The primary GHS classification is driven

by Skin Corrosion (Category 1B) and Serious Eye Damage (Category 1).

This guide provides a validated hazard assessment, distinguishing between harmonized

regulatory mandates and predictive Structure-Activity Relationship (SAR) alerts critical for

internal risk assessment in pharmaceutical R&D.
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Before classifying, we must establish the molecular identity, as isomeric differences

significantly alter toxicity profiles (e.g., 2-ethoxy vs. 3-ethoxy isomers).

Parameter Detail

Chemical Name 2-Ethoxypropanoic acid

CAS Registry Number 53103-75-6

Synonyms -Ethoxypropionic acid; Propanoic acid, 2-ethoxy-

Molecular Formula

Molecular Weight 118.13 g/mol

Physical State Liquid (at room temperature)

Flash Point ~89.6°C (Closed Cup)

pKa ~3.5 – 3.8 (Predicted)

Key Structural Feature: The presence of an ethoxy group at the

-carbon (C2) relative to the carboxylic acid. This

-substitution is the critical determinant for both its acidity (inductive effect) and its metabolic
fate.

GHS Hazard Classification (Validated)
The following classification is derived from aggregated notifications to the ECHA C&L Inventory

and validated against standard OECD criteria for organic acids.
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Hazard Class Category Hazard Code
Hazard
Statement

Signal Word

Skin

Corrosion/Irritatio

n

1B H314

Causes severe

skin burns and

eye damage.[1]

DANGER

Serious Eye

Damage
1 H318

Causes serious

eye damage.[2]
DANGER

Flammable

Liquids
4 H227

Combustible

liquid

(OSHA/GHS

specific*).

WARNING

*Note: Under EU CLP, liquids with a Flash Point >60°C are generally not classified as

flammable. However, under US OSHA HCS 2012 and UN GHS, liquids with FP between 60°C

and 93°C are Category 4.

Precautionary Statements (P-Codes)
Prevention: P280 (Wear protective gloves/protective clothing/eye protection/face protection),

P260 (Do not breathe mist/vapours).

Response: P303+P361+P353 (IF ON SKIN: Take off immediately all contaminated clothing.

Rinse skin with water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for

several minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing).

Toxicological Mechanisms & Expert Insights (SAR
Analysis)
As a Senior Scientist, relying solely on H-codes is insufficient. We must understand the

mechanism to predict unlisted risks, particularly reproductive toxicity, which is common in glycol

ether derivatives.
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2-Ethoxypropanoic acid is structurally related to 2-Ethoxyacetic acid (EAA), a known

metabolite of 2-Ethoxyethanol (Cellosolve). EAA is a potent reproductive toxin (Category 1B)

capable of causing testicular atrophy and teratogenicity.

The Critical Difference: The toxicity of alkoxy acids is highly specific to the chain length and

branching at the

-position.

2-Ethoxyacetic acid (EAA): No substitution at the

-carbon. Fits into the active site of enzymes (likely related to CoA activation or inhibition of
specific dehydrogenases), leading to toxicity.

2-Ethoxypropanoic acid (2-EPA): Contains a Methyl group at the

-carbon.

Expert Insight: The steric hindrance introduced by the

-methyl group in 2-EPA significantly alters its metabolic activation. While it shares the ether
linkage, the propanoic backbone generally reduces the teratogenic potency compared to the
acetic backbone. However, in early-stage drug development, precautionary read-across is
advised until definitive OECD 414 (Prenatal Developmental Toxicity) data is generated.

Mechanism of Corrosivity
The Skin Corr. 1B classification is not merely about pH.[3] It is a function of:

Lipophilicity (LogP ~0.4): The ethoxy tail allows the molecule to penetrate the lipid bilayer of

the stratum corneum.

Acidity: Once intracellular, the carboxylic acid protonates proteins, leading to coagulation

necrosis.

Visualization: Structure-Activity Relationship (SAR)
The following diagram illustrates the structural divergence that impacts the toxicity profile.
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Figure 1: Comparative SAR analysis showing how the alpha-methyl substitution in 2-
Ethoxypropanoic acid mitigates the reproductive toxicity mechanism seen in its homologue,

2-Ethoxyacetic acid.

Experimental Validation Protocols
To confirm the classification and ensure worker safety, the following self-validating workflows

are recommended. These replace antiquated animal testing with modern in vitro methods.

Protocol A: In Vitro Skin Corrosion (OECD 431)
Objective: Distinguish between Corrosive (1A/1B/1C) and Irritant (2).

System: Reconstructed Human Epidermis (RHE) models (e.g., EpiDerm™ or EpiSkin™).

Application: Apply 50

L of neat 2-Ethoxypropanoic acid to the tissue surface.

Exposure: Duplicate tissues exposed for 3 minutes and 1 hour.

Viability Assay: Wash tissues, incubate with MTT solution.

Readout: Measure OD at 570 nm.

Calculation: % Viability = (OD_sample / OD_negative_control) * 100.

Decision Logic:

< 50% viability at 3 min
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Cat 1A (Unlikely for this acid).

50% at 3 min AND < 15% at 1 hour

Cat 1B.

50% at 3 min AND

15% at 1 hour

Non-Corrosive (Proceed to OECD 439 for Irritation).

Protocol B: Classification Decision Tree
Use this logic flow to assign the final GHS label based on experimental data.
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Figure 2: Logical workflow for determining the definitive skin/eye hazard classification.

Risk Assessment & Handling Recommendations
Permeation & PPE
Standard nitrile exam gloves are insufficient for prolonged contact with organic acids of this

molecular weight.
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Recommended Material: Butyl rubber or Viton® (minimum thickness 0.3 mm).

Breakthrough Time: Expect >480 minutes for Butyl; <30 minutes for thin Nitrile.

Storage Incompatibilities
2-Ethoxypropanoic acid contains an ether linkage and a carboxylic acid.

Oxidizers: Incompatible. The ether oxygen is susceptible to peroxide formation upon

prolonged exposure to air/light, although the acid functionality stabilizes it slightly compared

to pure ethers.

Bases: Exothermic reaction with strong bases (NaOH, KOH) releasing heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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